Cas no 1797350-00-5 ((2,5-dimethylfuran-3-yl)-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone)

• Product Name: (2,5-dimethylfuran-3-yl)-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• CAS No: 1797350-00-5
• MF: C₁₇H₁₉N₇O₂
• MW: 353.378462076187
• CID: 6373025
• PubChem ID: 71811015
• Update Time: 2025-11-01

(2,5-dimethylfuran-3-yl)-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylfuran-3-yl)-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(2,5-dimethylfuran-3-yl)methanone
• 1797350-00-5
• F6458-0174
• 3-[4-(2,5-dimethylfuran-3-carbonyl)piperazin-1-yl]-6-(1H-1,2,4-triazol-1-yl)pyridazine
• AKOS024569303

• Inchi： 1S/C17H19N7O2/c1-12-9-14(13(2)26-12)17(25)23-7-5-22(6-8-23)15-3-4-16(21-20-15)24-11-18-10-19-24/h3-4,9-11H,5-8H2,1-2H3
• InChI Key： JBGGTOCKYHSHPF-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)OC=1C)(N1CCN(C2=NN=C(N3C=NC=N3)C=C2)CC1)=O

Computed Properties

• Exact Mass: 353.16002287g/mol
• Monoisotopic Mass: 353.16002287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.2Ų

Additional information on (2,5-dimethylfuran-3-yl)-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone

Introduction to (2,5-Dimethylfuran-3-yl)-[4-[6-(1,2,4-Triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone (CAS No. 1797350-00-5)

The compound (2,5-Dimethylfuran-3-yl)-[4-[6-(1,2,4-Triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone (CAS No. 1797350-00-5) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by the presence of a furan ring, a pyridazine ring, and a piperazine ring, which are interconnected through a methanone group. The furan ring contributes to the molecule's aromaticity and stability, while the pyridazine ring introduces electron-withdrawing properties that enhance its reactivity. The piperazine ring, on the other hand, provides flexibility and serves as a scaffold for further functionalization. These structural elements collectively make this compound a versatile candidate for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Studies using molecular docking techniques have revealed that this compound exhibits strong binding affinity towards various protein targets, including kinases and receptors. This suggests its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of (2,5-Dimethylfuran-3-yl)-[4-[6-(1,2,4-Triazol-1-yl)pyridazin-3-yl]piperazin-1-yl)methanone involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the furan ring through cyclization reactions and the subsequent functionalization of the piperazine moiety. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce synthesis time.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes associated with inflammatory diseases. For instance, recent research has shown that it can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, studies conducted on cellular models have revealed its ability to modulate immune responses, further underscoring its potential as an anti-inflammatory agent.

The pharmacokinetic profile of this compound has also been extensively studied using in vitro and in vivo models. Results indicate that it exhibits favorable absorption properties and moderate plasma stability, which are critical factors for drug delivery. Furthermore, its metabolic stability has been evaluated using liver microsomes from various species, providing insights into its potential toxicity and bioavailability.

One of the most promising aspects of this compound is its ability to target multiple pathways simultaneously. This polypharmacological property makes it an attractive candidate for the treatment of complex diseases such as cancer and neurodegenerative disorders. Recent studies have explored its anti-proliferative effects on cancer cells and its ability to induce apoptosis through mitochondrial pathways.

In conclusion, (2,5-Dimethylfuran) - [4-[6-(1,2,4-Triazol) - yl)pyridazin - 3-yl] piperazine methanone (CAS No. 1797350) is a versatile molecule with significant potential in drug discovery and development. Its unique structure, combined with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in the field of medicinal chemistry.